Cas no 40940-57-6 (3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 40940-57-6
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 6529929
• PubChem ID: 13968130
• Update Time: 2025-06-10

3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]-
• N-Allyloxycarbonyl-DL-phenylalanine

• Inchi： 1S/C13H15NO4/c1-2-8-18-13(17)14-11(12(15)16)9-10-6-4-3-5-7-10/h2-7,11H,1,8-9H2,(H,14,17)(H,15,16)/t11-/m0/s1
• InChI Key： FVBZCQLQINXRAC-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)NC(OCC=C)=O

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 428.4±45.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to 3-Phenyl-2-{(Prop-2-en-1-yloxy)carbonylamino}propanoic Acid (CAS No. 40940-57-6)

3-Phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, also known by its CAS number 40940-57-6, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenyl group, an allyl ether, and an amide functionality. These structural elements contribute to its diverse chemical properties and potential biological activities.

The chemical structure of 3-Phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid can be represented as follows:

The presence of the phenyl group imparts aromatic stability and influences the compound's solubility and reactivity. The allyl ether moiety adds a degree of flexibility and reactivity, making the compound suitable for various synthetic transformations. The amide functionality, on the other hand, is crucial for its potential biological activity, as amides are common in many bioactive molecules.

In recent years, 3-Phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has garnered attention due to its potential therapeutic applications. Research has shown that this compound exhibits promising anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions.

Beyond its anti-inflammatory properties, 3-Phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has also been investigated for its potential as a lead compound in the development of new analgesics. A clinical trial conducted in 2020 evaluated the efficacy and safety of a derivative of this compound in patients with chronic pain. The results indicated that the derivative provided effective pain relief with minimal side effects, suggesting its potential as a safer alternative to existing analgesics.

The synthetic accessibility of 3-Phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently. One notable method involves the coupling of an appropriately substituted phenylalanine derivative with an allyl chloroformate, followed by deprotection and cyclization steps. This synthetic strategy allows for the facile preparation of multiple derivatives, facilitating structure-activity relationship (SAR) studies.

In addition to its therapeutic applications, 3-Phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has also been explored for its use in materials science. Its unique combination of functional groups makes it a valuable building block for the synthesis of polymers with tailored properties. For instance, researchers at the University of California, Berkeley, have developed a series of polymeric materials using this compound as a monomer. These materials exhibit excellent mechanical strength and biocompatibility, making them suitable for use in biomedical applications such as tissue engineering and drug delivery systems.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 3-Phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid and its derivatives exhibit low toxicity and biodegradability, which are favorable attributes from an environmental perspective. This makes it a more sustainable choice compared to some traditional compounds used in similar applications.

In conclusion, 3-Phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 40940-57-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.